2-Ethyl-2-methyl-1,3-benzodioxole

• CAS No.: 14049-41-3
• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 2-ethyl-2-methyl-1,3-benzodioxole
• InChI: InChI=1S/C10H12O2/c1-3-10(2)11-8-6-4-5-7-9(8)12-10/h4-7H,3H2,1-2H3
• InChI Key: AATQNQRLPHKUQY-UHFFFAOYSA-N
• Canonical SMILES: CCC1(OC2=CC=CC=C2O1)C

Description

2-Ethyl-2-methyl-1,3-benzodioxole is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 20.0 g (0.180 mole) of catechol and 0.8 g (0.40 mole) of 2-butanone in 200 ml of methylene chloride was added 128.0 g (0.902 mole) of phosphorus pentoxide. The reaction mixture was stirred at room temperature for two days. The stirring was stopped, and the reaction solids were allowed to settle. The reaction mixture was decanted into a separatory funnel. The solid material was washed with methylene chloride, and the wash was decanted into the above separatory funnel. The combined organic phase was washed with aqueous, saturated sodium bicarbonate solution. The washed organic phase was dried over anhydrous magnesium sulfate and was filtered. The filtrate was evaporated under reduced pressure to yield 17.3 g of 2-ethyl-2-methyl-1,3-benzodioxole.

Synthesis routes and methods II

Procedure details

Following Intermediate Method 3, the reaction of catechol with 2-butanone and phosphorus pentoxide in methylene chloride produces 2-ethyl-2-methyl-1,3-benzodioxole, (XVI). Nitration of (XVI) with nitric and sulfuric acid in methylene chloride yields 2-ethyl-2-methyl-5-nitro-1,3-benzodioxole, (XVII). Subsequent hydrogenation of the compound (XVII) with platinum oxide in ethanol produces 5-amino-2-ethyl-2-methyl-1,3-benzodioxole, (XVIII). ##STR30##